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Compound of Interest

Compound Name: UNC2881

Cat. No.: B611994

UNC2881 is a potent and selective small molecule inhibitor of Mer receptor tyrosine kinase
(MerTK), a member of the TYROS3, AXL, and Mer (TAM) family of receptor tyrosine kinases.
This technical guide provides an in-depth overview of UNC2881, including its physicochemical
properties, mechanism of action, relevant signaling pathways, and detailed experimental
protocols for its characterization. This document is intended for researchers, scientists, and
drug development professionals working in the fields of oncology, immunology, and thrombosis.

Physicochemical and Pharmacokinetic Properties of
UNC2881

UNC2881 is a substituted pyrimidine derivative with the following key properties:
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Property Value Reference
CAS Number 1493764-08-1 [1]
Molecular Weight 463.58 g/mol [2][3]
Molecular Formula C25H33N702 [2][3]

In Vitro IC50 (Mer) 4.3 nM [11121[3]

In Vitro 1C50 (Axl) 360 nM [1][4][5]

In Vitro IC50 (Tyro3) 250 nM [11[4115]
Cellular IC50 (Mer

Phosphorylation) 22nM A1
Oral Bioavailability (Mice) 14% [2][3]
Systemic Clearance (Mice) 94.5 mL/min/kg [2][3]

Mechanism of Action and Signaling Pathway

UNC2881 functions as an ATP-competitive inhibitor of the MerTK catalytic domain. By binding
to the ATP-binding pocket of MerTK, UNC2881 prevents the phosphorylation of the kinase and
subsequent activation of its downstream signaling pathways.[6][7] The TAM family of receptors,
including MerTK, plays a crucial role in various cellular processes, including efferocytosis (the
clearance of apoptotic cells), immunoregulation, and platelet aggregation.[6][8]

In the context of thrombosis, MerTK is involved in the second phase of platelet activation.[6][7]
Inhibition of MerTK by UNC2881 has been shown to potently inhibit collagen-induced platelet
aggregation, suggesting its potential as an antithrombotic agent with a potentially lower risk of
bleeding compared to current therapies.[4][5][6][7]

Below is a diagram illustrating the signaling pathway of MerTK and the inhibitory action of
UNC2881.
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MerTK Signaling and UNC2881 Inhibition

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
activity of UNC2881.
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In Vitro MerTK Kinase Inhibition Assay

This assay determines the concentration of UNC2881 required to inhibit 50% of MerTK
enzymatic activity (IC50).

Materials:

Recombinant human MerTK protein
e UNC2881 (stock solution in DMSO)
e ATP

e Poly (Glu, Tyr) 4:1 substrate

e Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 2 mM DTT, 0.01%
Tween-20)

o 384-well plates

o ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent
e Plate reader

Procedure:

» Prepare a serial dilution of UNC2881 in DMSO. Further dilute the compounds in kinase
buffer to the desired final concentrations.

e Add 2.5 pL of the diluted UNC2881 or DMSO (vehicle control) to the wells of a 384-well
plate.

e Add 2.5 pL of a solution containing the MerTK enzyme and the poly (Glu, Tyr) substrate to
each well.

« Initiate the kinase reaction by adding 5 pL of ATP solution to each well. The final reaction
volume should be 10 pL.

 Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
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Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase
Assay kit according to the manufacturer's instructions.

Measure the luminescence using a plate reader.

Calculate the percent inhibition for each UNC2881 concentration relative to the DMSO
control.

Determine the IC50 value by fitting the data to a four-parameter logistic dose-response
curve.
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In Vitro Kinase Assay Workflow

Prepare UNC2881 Dilutions, Add Reagents to Incubate at
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Platelet Aggregation Assay Workflow
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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